2-(Propylamino)-4-(1h-1,2,4-triazol-1-yl)butanoic acid

• Molecular Formula: C9H16N4O2
• Molecular Weight: 212.25 g/mol
• IUPAC Name: 2-(propylamino)-4-(1,2,4-triazol-1-yl)butanoic acid
• InChI: InChI=1S/C9H16N4O2/c1-2-4-11-8(9(14)15)3-5-13-7-10-6-12-13/h6-8,11H,2-5H2,1H3,(H,14,15)
• InChI Key: SRVZHCPQPAMCDI-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(CCN1C=NC=N1)C(=O)O

Description

2-(Propylamino)-4-(1h-1,2,4-triazol-1-yl)butanoic acid is a synthetic organic compound that features a propylamino group and a triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Propylamino)-4-(1h-1,2,4-triazol-1-yl)butanoic acid typically involves the following steps:

Formation of the Propylamino Group: This can be achieved by reacting a suitable precursor with propylamine under controlled conditions.

Introduction of the Triazole Ring: The triazole ring can be introduced via a cyclization reaction involving appropriate starting materials.

Final Assembly: The final step involves coupling the propylamino group and the triazole ring to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This can include the use of catalysts, optimized reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(Propylamino)-4-(1h-1,2,4-triazol-1-yl)butanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or alkanes.

Scientific Research Applications

2-(Propylamino)-4-(1h-1,2,4-triazol-1-yl)butanoic acid has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a biochemical probe or as a precursor for biologically active compounds.

Medicine: It could be explored for its potential therapeutic properties, such as anticancer or antimicrobial activity.

Industry: It may be used in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-(Propylamino)-4-(1h-1,2,4-triazol-1-yl)butanoic acid involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream effects on cellular pathways.

Comparison with Similar Compounds

Similar Compounds

2-(Amino)-4-(1h-1,2,4-triazol-1-yl)butanoic acid: Similar structure but lacks the propyl group.

2-(Propylamino)-4-(1h-1,2,3-triazol-1-yl)butanoic acid: Similar structure but features a different triazole isomer.

Uniqueness

2-(Propylamino)-4-(1h-1,2,4-triazol-1-yl)butanoic acid is unique due to the specific arrangement of its functional groups, which may confer distinct chemical and biological properties compared to similar compounds.